Cas no 23768-71-0 (Norpredicentrine)

Norpredicentrine structure
Product name:Norpredicentrine
CAS No:23768-71-0
MF:C19H21NO4
MW:327.374345541
CID:264124
Norpredicentrine Chemical and Physical Properties
Names and Identifiers
-
- 4H-Dibenzo[de,g]quinolin-2-ol,5,6,6a,7-tetrahydro-1,9,10-trimethoxy-, (6aS)-
- (+)-2-Hydroxy-1,9,10-trimethoxy-6aa-noraporphine
- 4H-Dibenzo[de,g]quinolin-2-ol,5,6,6a,7-tetrahydro-1,9,10-trimethoxy-, (S)-
- Norpredicentrine
- O9-Methyllaurolitsine
- O9-Methylnorboldine
-
- Inchi: 1S/C19H21NO4/c1-22-15-8-11-6-13-17-10(4-5-20-13)7-14(21)19(24-3)18(17)12(11)9-16(15)23-2/h7-9,13,20-21H,4-6H2,1-3H3/t13-/m0/s1
- InChI Key: WESNQFFZIKGVLU-ZDUSSCGKSA-N
- SMILES: O(C)C1C(=CC2CCN[C@H]3CC4C=C(C(=CC=4C=1C3=2)OC)OC)O
Computed Properties
- Exact Mass: 327.147
- Monoisotopic Mass: 327.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60
- XLogP3: 0.929
Norpredicentrine Related Literature
-
Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
-
Sushil Sharma,Zimu Wei,Ferdinand C. Grozema,Sanchita Sengupta Phys. Chem. Chem. Phys., 2020,22, 25514-25521
-
Yu-Fei Ao,Christian Malm,Johannes Hunger Dalton Trans., 2018,47, 7883-7887
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Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
-
Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
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